Cas no 1960-92-5 (Methyl-3-(3-fluorophenyl)-5-methylisoxazol-4-carboxylate)
1960-92-5 structure
Product Name:Methyl-3-(3-fluorophenyl)-5-methylisoxazol-4-carboxylate
CAS No:1960-92-5
MF:C12H10FNO3
MW:235.211106777191
CID:4770067
Update Time:2023-08-16
Methyl-3-(3-fluorophenyl)-5-methylisoxazol-4-carboxylate Chemical and Physical Properties
Names and Identifiers
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- methyl-3-(3-fluorophenyl)-5-methylisoxazol-4-carboxylate
- Methyl 3-(3-fluorophenyl)-5-methylisoxazole-4-carboxylate
- methyl 3-(3-fluorophenyl)-5-methyl-1,2-oxazole-4-carboxylate
- Methyl-3-(3-fluorophenyl)-5-methylisoxazol-4-carboxylate
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- Inchi: 1S/C12H10FNO3/c1-7-10(12(15)16-2)11(14-17-7)8-4-3-5-9(13)6-8/h3-6H,1-2H3
- InChI Key: OOSIJFGXSOANPS-UHFFFAOYSA-N
- SMILES: FC1=CC=CC(=C1)C1C(C(=O)OC)=C(C)ON=1
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 17
- Rotatable Bond Count: 3
- Complexity: 287
- XLogP3: 2.4
- Topological Polar Surface Area: 52.3
Methyl-3-(3-fluorophenyl)-5-methylisoxazol-4-carboxylate Related Literature
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Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
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2. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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